Cas no 1934724-90-9 (3-Bromo-5-fluoro-4-iodobenzotrifluoride)

3-Bromo-5-fluoro-4-iodobenzotrifluoride is a halogenated benzotrifluoride derivative with a highly functionalized aromatic core, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its distinct combination of bromo, fluoro, and iodo substituents offers versatile reactivity for cross-coupling reactions, nucleophilic substitutions, and further derivatization. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, which is advantageous in medicinal chemistry applications. This compound is particularly useful in the development of agrochemicals, liquid crystals, and bioactive molecules due to its precise substitution pattern and robust chemical properties. High purity and consistent quality ensure reliable performance in demanding synthetic processes.

3-Bromo-5-fluoro-4-iodobenzotrifluoride structure

1934724-90-9 structure

Product Name:3-Bromo-5-fluoro-4-iodobenzotrifluoride

CAS No:1934724-90-9

MF:C₇H₂BrF₄I

MW:368.892867565155

CID:4630235

PubChem ID:99769475

Update Time:2025-10-29

3-Bromo-5-fluoro-4-iodobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

- 1-BROMO-3-FLUORO-2-IODO-5-(TRIFLUOROMETHYL)BENZENE
- 3-Bromo-5-fluoro-4-iodobenzotrifluoride
- 1934724-90-9
- Inchi： 1S/C7H2BrF4I/c8-4-1-3(7(10,11)12)2-5(9)6(4)13/h1-2H
- InChI Key： XWEKRAOYDDPKQU-UHFFFAOYSA-N
- SMILES： IC1C(=CC(C(F)(F)F)=CC=1Br)F

Computed Properties

Exact Mass: 367.83207g/mol
Monoisotopic Mass: 367.83207g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 0Å²

3-Bromo-5-fluoro-4-iodobenzotrifluoride Pricemore >>

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